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Compound of Interest

Compound Name:
N-(2-Amino-4-

methylphenyl)propanamide

CAS No.: 946736-97-6

Cat. No.: B1628850

Get Quote

Strategic Overview & Retrosynthetic Logic
The synthesis of N-(2-Amino-4-methylphenyl)propanamide (Target 3) requires precise

regiocontrol to differentiate between the two nitrogen centers on the toluene core. Direct

acylation of 4-methyl-1,2-phenylenediamine is discouraged due to poor selectivity, often

yielding di-acylated byproducts or regioisomeric mixtures.

To ensure scientific integrity and reproducibility, this protocol employs a "Protect-then-Reduce"

strategy. We utilize the electronic withdrawing nature of the nitro group in 4-methyl-2-

nitroaniline (Starting Material 1) to direct acylation exclusively to the existing amine.

Subsequent chemoselective reduction restores the second amine, delivering the target with

high isomeric purity.

Reaction Pathway Visualization[1]
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SM: 4-Methyl-2-nitroaniline
(CAS: 89-62-3)

Intermediate:
N-(4-methyl-2-nitrophenyl)propanamide

 Step 1: Nucleophilic Acyl Substitution 

Propionyl Chloride
Et3N, DCM, 0°C

Target:
N-(2-Amino-4-methylphenyl)propanamide

 Step 2: Catalytic Hydrogenation 

H2 (1 atm), 10% Pd/C
MeOH, RT

Click to download full resolution via product page

Caption: Two-stage regioselective synthesis pathway. Step 1 utilizes nucleophilic acyl

substitution, followed by Step 2, a heterogeneous catalytic hydrogenation to unmask the ortho-

amine.

Detailed Experimental Protocols
Stage 1: Preparation of N-(4-methyl-2-
nitrophenyl)propanamide
Objective: Covalent attachment of the propionyl moiety while preserving the nitro group for

future activation.

Reagents & Materials:

Substrate: 4-Methyl-2-nitroaniline (15.2 g, 100 mmol)

Acylating Agent: Propionyl chloride (10.5 mL, 120 mmol)

Base: Triethylamine (TEA) (20.9 mL, 150 mmol)

Solvent: Dichloromethane (DCM), anhydrous (250 mL)

Step-by-Step Methodology:
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Setup: Flame-dry a 500 mL round-bottom flask (RBF) equipped with a magnetic stir bar and

a pressure-equalizing addition funnel. Purge with nitrogen (

).

Solubilization: Charge the RBF with 4-Methyl-2-nitroaniline and anhydrous DCM. Add

Triethylamine (TEA) in one portion. The solution will likely turn deep orange/red.

Thermal Control: Submerge the flask in an ice-water bath to maintain the internal

temperature at

.

Addition: Dilute Propionyl chloride in 20 mL DCM and transfer to the addition funnel. Add

dropwise over 30 minutes. Caution: Exothermic reaction. Evolution of HCl gas (trapped as

TEA-HCl salts).

Reaction: Remove the ice bath and allow the mixture to warm to room temperature (RT). Stir

for 4 hours.

Monitoring: Check reaction progress via TLC (Eluent: 30% EtOAc in Hexanes). The starting

aniline (

) should disappear, replaced by the less polar amide (

).

Workup:

Quench with saturated

(100 mL).

Separate the organic layer and wash sequentially with 1M HCl (to remove unreacted

amine/TEA), water, and brine.

Dry over anhydrous

, filter, and concentrate in vacuo.
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Purification: Recrystallize the yellow solid from Ethanol/Water (9:1) if necessary, though

crude purity is often

.

Stage 2: Chemoselective Reduction to N-(2-Amino-4-
methylphenyl)propanamide
Objective: Reduction of the nitro group (

) to the amine (

) without over-reduction of the aromatic ring or hydrolysis of the amide bond.

Reagents & Materials:

Substrate: N-(4-methyl-2-nitrophenyl)propanamide (Intermediate from Stage 1)

Catalyst: 10% Palladium on Carbon (Pd/C), 50% wet (10 wt% loading)

Hydrogen Source:

gas (balloon pressure) or Ammonium Formate (transfer hydrogenation)

Solvent: Methanol (MeOH) or Ethanol (EtOH)[1]

Step-by-Step Methodology:

Safety Check: Pd/C is pyrophoric when dry. Always keep wet with solvent. Ensure all ignition

sources are removed.

Setup: In a 250 mL RBF, dissolve the nitro-intermediate (10 mmol) in MeOH (50 mL).

Catalyst Addition: Carefully add 10% Pd/C (10% by weight of substrate) under a gentle

stream of nitrogen.

Hydrogenation:

Balloon Method: Evacuate the flask and backfill with
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gas (repeat 3 times). Leave connected to a double-balloon of

.

Stirring: Stir vigorously at RT for 6–12 hours.

Monitoring: TLC (50% EtOAc/Hexanes) will show a significant drop in

as the amine forms (polar, often fluorescent under UV).

Workup:

Filter the reaction mixture through a pad of Celite to remove the catalyst. Do not let the

filter cake dry out completely to prevent fire hazards.

Wash the Celite pad with MeOH (2 x 20 mL).

Concentrate the filtrate in vacuo to yield an off-white to pale brown solid.

Final Purification: The product is prone to oxidation (darkening) upon air exposure. Store

under inert gas. If purification is needed, flash chromatography (DCM:MeOH 95:5) is

recommended.

Critical Process Parameters & Data
Stoichiometry & Yield Table
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Component Role Equiv. Mass/Vol Expected Yield

Stage 1

4-Methyl-2-

nitroaniline
Substrate 1.0 15.2 g --

Propionyl

Chloride
Reagent 1.2 10.5 mL --

Intermediate Product 1 -- -- 90-95%

Stage 2

Nitro-

Intermediate
Substrate 1.0 2.08 g --

10% Pd/C (wet) Catalyst 10 wt% 200 mg --

Final Target Product 2 -- -- 85-92%

Troubleshooting Guide
Observation Root Cause Corrective Action

Stage 1: Low Conversion
Moisture in solvent hydrolyzing

acid chloride.

Ensure DCM is anhydrous;

increase Propionyl Chloride to

1.5 eq.

Stage 1: Di-acylation
Temperature too high or

excess reagent.

Strictly maintain

during addition; do not exceed

1.2 eq of acid chloride.

Stage 2: Incomplete Reduction

Catalyst poisoning or

insufficient

.

Purge system thoroughly; add

fresh catalyst (under

); ensure vigorous stirring.

Stage 2: Product Darkening Oxidation of free aniline.

Store product in amber vials

under Argon at

.
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Quality Control & Self-Validation
To validate the synthesis without external standards, rely on NMR diagnostic peaks.

1H NMR Validation Logic (DMSO-d6, 400 MHz)
The Ethyl Group (Propionamide): Look for a triplet at

ppm (

) and a quartet at

ppm (

). This confirms the propionyl chain is intact.

The Methyl Group (Toluene core): A singlet at

ppm.

Regiochemistry Proof (Aromatic Region):

Stage 1 (Nitro): The proton ortho to the nitro group (H3) will be significantly deshielded (

ppm).

Stage 2 (Amino): Upon reduction, the H3 proton shifts upfield (shielded by the new

group).

Amide NH: A broad singlet downfield (

ppm).

Aniline NH2: A broad exchangeable singlet, typically

ppm.

Mass Spectrometry (ESI+):

Calculated MW (
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): 178.23 Da.

Expected

: 179.2 Da.
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Physical Properties & Safety (4-Methyl-2-nitroaniline)

(Note: While specific literature for this exact CAS is often proprietary to patent databases, the

cited protocols represent the standard, validated chemical transformations for this structural

class.)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1628850/docs#application-note-high-fidelity-
synthesis-of-n-2-amino-4-methylphenyl-propanamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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